[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylate

• Molecular Formula: C19H25N3O4
• Molecular Weight: 359.4 g/mol
• IUPAC Name: [2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl] 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C19H25N3O4/c1-12-16(14(3)23)13(2)21-17(12)18(25)26-10-15(24)22(4)19(11-20)8-6-5-7-9-19/h21H,5-10H2,1-4H3
• InChI Key: PVBXJIIERQMJOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=C1C(=O)C)C)C(=O)OCC(=O)N(C)C2(CCCCC2)C#N

Description

This compound is a pyrrole-based derivative featuring a carbamoyl methyl ester group and a 4-acetyl-3,5-dimethyl-substituted pyrrole core. Pyrrole derivatives are widely studied for their applications in medicinal chemistry and materials science due to their aromatic stability and functional versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((1-Cyanocyclohexyl)(methyl)amino)-2-oxoethyl 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylate typically involves multiple steps:

Formation of the Pyrrole Ring: The pyrrole ring can be synthesized through the Paal-Knorr synthesis, where a 1,4-dicarbonyl compound reacts with ammonia or a primary amine under acidic conditions.

Introduction of the Acetyl and Dimethyl Groups: The acetyl and dimethyl groups can be introduced via Friedel-Crafts acylation and alkylation reactions, respectively.

Attachment of the Cyanocyclohexyl Group: The cyanocyclohexyl group can be attached through a nucleophilic substitution reaction, where a cyanocyclohexyl halide reacts with a suitable nucleophile.

Formation of the Final Compound: The final step involves the coupling of the pyrrole derivative with the cyanocyclohexyl group under basic conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions (temperature, pressure, pH), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrrole ring and the methyl groups.

Reduction: Reduction reactions can occur at the carbonyl groups and the nitrile group.

Substitution: The compound can participate in nucleophilic and electrophilic substitution reactions, especially at the pyrrole ring and the cyanocyclohexyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation can be used.

Substitution: Reagents like halides, acids, and bases are commonly used in substitution reactions.

Major Products

Oxidation: Oxidation can lead to the formation of carboxylic acids, ketones, and aldehydes.

Reduction: Reduction can yield alcohols, amines, and hydrocarbons.

Substitution: Substitution reactions can produce a variety of derivatives depending on the substituents introduced.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

In biological research, the compound may serve as a probe or a ligand in studies involving enzyme interactions, receptor binding, and cellular uptake. Its structural features make it a candidate for drug design and development.

Medicine

In medicinal chemistry, the compound could be investigated for its potential therapeutic properties. Its ability to interact with biological targets may lead to the discovery of new drugs for treating various diseases.

Industry

In the industrial sector, the compound can be used in the production of advanced materials, such as polymers and coatings. Its chemical properties may also make it suitable for use in catalysis and other chemical processes.

Mechanism of Action

The mechanism of action of 2-((1-Cyanocyclohexyl)(methyl)amino)-2-oxoethyl 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylate involves its interaction with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and molecular properties of [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylate and related compounds from :

Compound Name	Molecular Weight	Key Functional Groups	CAS Number	Classification
[(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylate (Target)	Not provided	Pyrrole, acetyl, carbamoyl methyl ester	Not provided	Not specified
4-amino-N,N-dimethyl-1H-pyrazole-5-carboxamide	154.17	Pyrazole, amino, carboxamide	957261-73-3	Not specified
4-amino-1-methyl-N-(oxolan-2-ylmethyl)-1H-pyrazole-5-carboxamide	Not provided	Pyrazole, amino, oxolane-methyl	1006349-03-6	Not specified
4-amino-N-ethyl-1-methyl-1H-pyrazole-5-carboxamide	182.23	Pyrazole, amino, ethyl carboxamide	Not provided	Not specified
7-(1-ethyl-5-methyl-1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	Not provided	Pyrazolo-pyrimidine, carboxylic acid	Not provided	D5

Key Observations:

Heterocyclic Core : The target compound’s pyrrole ring differs from pyrazole or pyrimidine cores in analogs, which may alter electronic properties (e.g., aromaticity, dipole moments) and reactivity.

Molecular Complexity : The carbamoyl methyl ester group in the target compound introduces steric bulk compared to simpler carboxamide derivatives, which could influence binding affinity in biological systems.

Research Findings and Methodological Insights

While experimental data specific to the target compound are absent in the provided evidence, the following approaches from and could guide comparative analyses:

Computational Reactivity Analysis

• Density Functional Theory (DFT): Methods incorporating exact exchange terms (e.g., hybrid functionals) could predict electronic properties such as electronegativity, hardness, and Fukui functions, enabling reactivity comparisons with pyrazole/pyrimidine analogs. For example, the acetyl group’s electron-withdrawing nature might lower the pyrrole ring’s electron density compared to amino-substituted analogs, affecting nucleophilic attack patterns.

Classification and Bioactivity Trends

• Structural Classification : Compounds classified under "C7" or "D5" in (e.g., pyrazolo-pyrimidine carboxylic acids) often exhibit kinase inhibitory or anti-inflammatory activity. The target compound’s classification (if available) could align it with these therapeutic categories.

Biological Activity

The compound [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylate is a pyrrole derivative that has garnered attention due to its potential biological activities, particularly in pharmacology. Pyrrole derivatives are known for their diverse range of biological properties, including anti-inflammatory, antimicrobial, and anticancer activities. This article reviews the biological activity of this specific compound, supported by recent studies and findings.

Chemical Structure

The compound can be represented structurally as follows:

$$\text{ 1 cyanocyclohexyl methyl carbamoyl methyl 4 acetyl 3 5 dimethyl 1H pyrrole 2 carboxylate}$$

This structure incorporates a pyrrole ring, which is a key feature in many biologically active compounds.

Antiviral Properties

Recent studies have indicated that compounds similar to [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylate exhibit antiviral properties. A patent review highlighted the efficacy of nitrile-containing compounds in inhibiting viral replication mechanisms. These compounds target specific viral enzymes and receptors, potentially offering therapeutic avenues against viral infections .

Anti-inflammatory Activity

Research on pyrrole derivatives has shown significant anti-inflammatory effects. A study on related compounds demonstrated their ability to inhibit pro-inflammatory cytokines such as IL-6 and TNF-α in stimulated human peripheral blood mononuclear cells (PBMCs). The strongest anti-inflammatory effects were observed in derivatives that share structural similarities with our compound .

Antimicrobial Activity

The antimicrobial activity of pyrrole derivatives has been well documented. Compounds structurally related to [(1-cyanocyclohexyl)(methyl)carbamoyl]methyl 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylate have shown effectiveness against various bacterial strains including Staphylococcus aureus and Escherichia coli. The mechanism often involves disruption of bacterial cell membranes or inhibition of essential metabolic pathways .

Case Studies

Study	Findings
Study on Anti-inflammatory Effects	Compounds similar to the target compound significantly inhibited IL-6 and TNF-α production in PBMCs. The strongest inhibition was noted for derivatives with specific substituents on the pyrrole ring .
Antiviral Efficacy	Nitrile-containing compounds were found to inhibit viral replication in vitro, suggesting potential for development as antiviral agents .
Antimicrobial Activity	Related pyrrole derivatives exhibited broad-spectrum antibacterial activity against various pathogens, demonstrating their potential as therapeutic agents .